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An In-depth Technical Guide to the Super Proton-Proton Collider (SPPC)

Introduction

The Super Proton-Proton Collider (SPPC) represents a monumental step forward in the
exploration of high-energy physics. As the proposed successor to the Large Hadron Collider
(LHC), the SPPC is designed to be a discovery machine, pushing the energy frontier to
unprecedented levels.[1][2] It constitutes the second phase of the Circular Electron-Positron
Collider (CEPC-SPPC) project, a two-stage plan hosted by China to probe the fundamental
structure of the universe.[1][3][4] The first stage, CEPC, will serve as a "Higgs factory" for
precision measurements, while the SPPC will delve into new physics beyond the Standard
Model.[1][3] Both colliders are planned to share the same 100-kilometer circumference tunnel.
[1][2] This guide provides a technical overview of the SPPC's core design, proposed
experimental capabilities, and the logical workflows that will underpin its operation.

Core Design and Performance

The design of the SPPC is centered around achieving a center-of-mass collision energy
significantly higher than that of the LHC. The project has outlined a phased approach, with the
ultimate goal of reaching energies in the range of 125-150 TeV.[1][3] This ambitious objective is
critically dependent on the development of high-field superconducting magnet technology.[1]

Key Desigh Parameters

The main design parameters for the SPPC have evolved through various conceptual stages.
The current baseline design aims for a center-of-mass energy of 125 TeV, utilizing powerful 20
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Tesla superconducting dipole magnets.[1][2] An intermediate stage with 12 T magnets could
achieve 75 TeV.[1]

Table 1: SPPC General Design Parameters

Parameter Value Unit
Circumference 100 km
Beam Energy 62.5 TeV
Center-of-Mass Energy

) 125 TeV
(Ultimate)
Center-of-Mass Energy (Phase

75 TeV

1)
Dipole Field (Ultimate) 20 T
Dipole Field (Phase 1) 12 T
Injection Energy 21-42 TeV
Number of Interaction Points 2
Nominal Luminosity per IP 1.0x10% cm=2s1
Bunch Separation 25 ns

Data sourced from multiple conceptual design reports.[1][3]

Accelerator Complex and Injection Workflow

To achieve the target collision energy of 125 TeV, a sophisticated injector chain is required to
pre-accelerate the proton beams.[5] This multi-stage process ensures the beam has the
necessary energy and quality before being injected into the main collider rings.

Experimental Protocol: Beam Acceleration

The proposed injector chain for the SPPC consists of four main stages in cascade:
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e p-Linac: A linear accelerator will be the initial source of protons, accelerating them to an
energy of 1.2 GeV.[5]

» p-RCS (Proton Rapid Cycling Synchrotron): The beam from the Linac is then transferred to a
rapid cycling synchrotron, which will boost its energy to 10 GeV.[5]

e MSS (Medium Stage Synchrotron): Following the p-RCS, a medium-stage synchrotron will
take the beam energy up to 180 GeV.[5]

e SS (Super Synchrotron): The final stage of the injector complex is a large synchrotron that
will accelerate the protons to the SPPC's injection energy of 2.1 TeV (or potentially higher in
later stages).[1][5]

After this sequence, the high-energy proton beams are injected into the two main collider rings
of the SPPC, where they are accelerated to their final collision energy and brought into collision
at the designated interaction points.

Main Collider

Injector Complex

p-Linac (1.2 GeV) p-RCS (10 GeV) MSS (180 GeV) Super Synchrotron (2.1 TeV) gamei

SPPC Ring 2 (62.5 TeV)

SPPC Ring 1 (62.5 TeV)

Click to download full resolution via product page

SPPC Accelerator and Injection Workflow.

Physics Goals and Experimental Methodology

The primary objective of the SPPC is to explore physics at the energy frontier, searching for
new particles and phenomena that lie beyond the scope of the Standard Model.[2][6] The high
collision energy will enable searches for heavy new particles predicted by theories such as
supersymmetry and extra dimensions. Furthermore, the SPPC will allow for more precise
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measurements of Higgs boson properties, including its self-coupling, which is a crucial test of
the Higgs mechanism.[7]

Experimental Protocol: General-Purpose Detector and
Data Acquisition

While specific detector designs for the SPPC are still in the conceptual phase, they will follow
the general principles of modern high-energy physics experiments like ATLAS and CMS at the
LHC.[8][9] A general-purpose detector at the SPPC would be a complex, multi-layered device
designed to track the paths, measure the energies, and identify the types of particles emerging
from the high-energy collisions.

The experimental workflow can be summarized as follows:

e Proton-Proton Collision: Bunches of protons collide at the interaction point inside the
detector.

» Particle Detection: The collision products travel through various sub-detectors (e.g., tracker,
calorimeters, muon chambers) that record their properties.

o Trigger System: An initial, rapid data filtering system (the trigger) selects potentially
interesting events from the immense number of collisions (up to billions per second) and
discards the rest. This is crucial for managing the data volume.

o Data Acquisition (DAQ): The data from the selected events is collected from all detector
components and assembled.

o Data Reconstruction: Sophisticated algorithms process the raw detector data to reconstruct
the trajectories and energies of the particles, creating a complete picture of the collision
event.

o Data Analysis: Physicists analyze the reconstructed event data to search for signatures of
new physics or to make precise measurements of known processes.
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General Experimental Workflow in High-Energy Physics.

Key Technological Challenges

The realization of the SPPC hinges on significant advancements in several key technologies.
The most critical of these is the development of high-field superconducting magnets. Achieving
a 20 T dipole field for the main collider ring is a formidable challenge that requires extensive
research and development in new superconducting materials and magnet design.[1][3] Other
challenges include managing the intense synchrotron radiation produced by the high-energy
beams and the associated heat load on the beam screen, as well as developing robust beam
collimation systems to protect the machine components.[3]
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Conclusion

The Super Proton-Proton Collider is a visionary project that promises to redefine the
boundaries of high-energy physics. By achieving collision energies an order of magnitude
greater than the LHC, it will provide a unique window into the fundamental laws of nature,
potentially uncovering new particles, new forces, and a deeper understanding of the universe's
structure and evolution. While significant technological hurdles remain, the ongoing research
and development, driven by a global collaboration of scientists and engineers, pave the way for
this next-generation discovery machine.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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